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Compound of Interest

Compound Name: 2-Bromo-5-fluorophenol

Cat. No.: B114175

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial landscape for 2-Bromo-5-
fluorophenol (CAS No. 147460-41-1), a key building block in the synthesis of pharmaceuticals
and agrochemicals.[1] This document details major commercial suppliers, typical product
specifications, and a standardized workflow for procurement.

Introduction to 2-Bromo-5-fluorophenol

2-Bromo-5-fluorophenol is a halogenated phenol recognized for its utility as a versatile
intermediate in organic synthesis. The presence of both bromine and fluorine substituents
enhances its reactivity, making it a valuable component in the development of novel,
biologically active molecules.[1] Its primary applications are found in pharmaceutical research,
particularly in the synthesis of intermediates for drugs targeting neurological disorders, and in
the formulation of agricultural chemicals like herbicides and fungicides.[1]

Commercial Suppliers and Product Specifications

2-Bromo-5-fluorophenol is readily available from a variety of major chemical suppliers,
ensuring a stable supply chain for research and development needs. Purity levels are typically
offered at 97% or higher, with Gas Chromatography (GC) being a common method of analysis.
The compound is generally supplied as a colorless to light yellow or orange liquid.[1][2][3][4]

The following table summarizes the offerings from prominent suppliers for easy comparison.
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. Purity Available
Supplier - . CAS Number Notes
Specification Quantities
Thermo Scientific Originally an Alfa
_ 296.0% (GC)[2] 59, 259[2] 147460-41-1
Chemicals Aesar product.[2]
Sigma-Aldrich 100 mg (via o
97% ) ) 147460-41-1 Form: liquid.
(Merck) Fisher Sci.)[5]
Appearance:
] >98.0% (GC)[3] Colorless to
TCI America 549, 25¢g[3] 147460-41-1
[4] Yellow to Orange
clear liquid.[3][4]
Appearance:
) ] Light yellow to
Chem-Impex > 98% (GC)[1] Inquire for sizes 147460-41-1
yellow to orange
clear liquid.[1]
Bulk discounts
Manchester ) ) ) )
) Inquire for purity Inquire for sizes 147460-41-1 may be
Organics i
available.[6]
Manufacturer
Ruifu Chemical >98.0% (GC)[7] Inquire for sizes 147460-41-1 based in China.

[7]

Physicochemical Properties

A summary of key physical and chemical properties is provided below, compiled from various

supplier and database sources.
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Property Value Source
Molecular Formula CeHaBrFO [1112][8]
Molecular Weight 191.00 g/mol [1][8]

Clear colorless to pale
Appearance o [1112][3]
yellow/orange liquid

Density 1.717 g/mL at 25 °C

Boiling Point 184 - 186 °C [1]
Refractive Index n20/D 1.553

Flash Point 87 °C (188.6 °F) - closed cup

Standard Procurement Workflow

For researchers and drug development professionals, the process of acquiring a specialized
chemical like 2-Bromo-5-fluorophenol follows a structured pathway. This workflow ensures
proper evaluation, safety compliance, and efficient integration into research activities.
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Caption: Logical workflow for the procurement of research chemicals.
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Safety and Handling

According to aggregated GHS information, 2-Bromo-5-fluorophenol is classified as causing
skin and serious eye irritation.[8] Appropriate personal protective equipment (PPE), including
protective gloves and eyeshields, is recommended when handling this compound. It is
designated as a combustible liquid and should be stored accordingly. Users must consult the
Safety Data Sheet (SDS) provided by the supplier for complete safety and handling information
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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